An In-Depth Technical Guide to the Discovery and Synthesis of URAT1 Inhibitor 2
An In-Depth Technical Guide to the Discovery and Synthesis of URAT1 Inhibitor 2
For Researchers, Scientists, and Drug Development Professionals
This whitepaper provides a comprehensive overview of the discovery, synthesis, and preclinical evaluation of URAT1 inhibitor 2, a novel compound with significant potential for the treatment of hyperuricemia and gout. This document details the scientific rationale, experimental methodologies, and key data supporting its development.
Introduction: The Role of URAT1 in Hyperuricemia
Hyperuricemia, characterized by elevated serum uric acid levels, is a primary risk factor for gout, a painful inflammatory arthritis. The renal urate transporter 1 (URAT1), encoded by the SLC22A12 gene, plays a crucial role in maintaining uric acid homeostasis. Located on the apical membrane of renal proximal tubular cells, URAT1 is responsible for the reabsorption of approximately 90% of filtered uric acid from the urine back into the bloodstream.[1][2] Consequently, inhibiting URAT1 activity is a key therapeutic strategy to increase uric acid excretion and lower serum urate levels.[1][2]
URAT1 inhibitor 2, also identified as compound 23 and TD-3 in scientific literature, emerged from a drug discovery program aimed at identifying novel, potent, and safe URAT1 inhibitors with improved properties over existing therapies.
Discovery of URAT1 Inhibitor 2
The discovery of URAT1 inhibitor 2 was guided by a scaffold hopping and molecular hybridization strategy, using the known URAT1 inhibitor lesinurad as a starting point. The research, detailed in the Journal of Medicinal Chemistry by Tong Zhao et al. (2022), involved the synthesis and screening of a series of novel compounds with a bicyclic imidazolopyridine core. This effort led to the identification of compound 23, which demonstrated superior in vitro potency and in vivo efficacy compared to the parent compound.[3]
Synthesis of URAT1 Inhibitor 2
The synthesis of URAT1 inhibitor 2 is a multi-step process. The following is a detailed protocol for its chemical synthesis.
Chemical Name: 2-((5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
Key Intermediates: The synthesis involves the preparation of several key intermediates, which are not detailed here but can be found in the primary literature. The final step of the synthesis is described below.
Final Synthesis Step:
The synthesis of the final compound involves the reaction of a thiol-containing triazole intermediate with an appropriate acetate source. While the primary research article provides the overall scheme, specific details of the final reaction step for compound 23 are outlined in related patents and chemical supplier information. Generally, the synthesis involves the alkylation of a thiol group with a haloacetic acid derivative.
In Vitro Efficacy and Selectivity
The inhibitory activity of URAT1 inhibitor 2 was assessed through a series of in vitro assays. The quantitative data from these experiments are summarized in the tables below.
URAT1 Inhibition Assay
The potency of URAT1 inhibitor 2 against the human URAT1 transporter was determined using a [14C]-uric acid uptake assay in HEK293 cells stably expressing the transporter.
Table 1: In Vitro URAT1 Inhibitory Activity
| Compound | hURAT1 IC50 (μM) |
| URAT1 inhibitor 2 | 1.36 |
Cytochrome P450 (CYP) Inhibition Assays
To assess the potential for drug-drug interactions, the inhibitory activity of URAT1 inhibitor 2 was evaluated against a panel of major human cytochrome P450 enzymes using human liver microsomes.
Table 2: In Vitro CYP450 Inhibitory Activity
| CYP Isozyme | IC50 (μM) |
| CYP1A2 | 16.97 |
| CYP2C9 | 5.22 |
| CYP2C19 | >20 |
| CYP2D6 | >20 |
| CYP3A4M | >20 |
In Vivo Pharmacokinetics
The pharmacokinetic properties of URAT1 inhibitor 2 were evaluated in male Sprague-Dawley rats following both intravenous and oral administration.
Table 3: Pharmacokinetic Parameters of URAT1 Inhibitor 2 in Rats
| Parameter | Intravenous (2 mg/kg) | Oral (10 mg/kg) |
| T1/2 (h) | 2.15 ± 0.33 | 2.34 ± 0.28 |
| Tmax (h) | - | 0.58 ± 0.20 |
| Cmax (ng/mL) | - | 3245 ± 456 |
| AUC(0-t) (ng·h/mL) | 3489 ± 421 | 10321 ± 1254 |
| AUC(0-∞) (ng·h/mL) | 3567 ± 433 | 10567 ± 1301 |
| CL (L/h/kg) | 0.56 ± 0.07 | - |
| Vz (L/kg) | 1.74 ± 0.23 | - |
| F (%) | - | 59.3 |
Experimental Protocols
URAT1-Mediated [14C]Uric Acid Uptake Assay
This assay measures the ability of a compound to inhibit the transport of radiolabeled uric acid into cells expressing the URAT1 transporter.
-
Cell Culture: Human embryonic kidney (HEK293) cells stably transfected with the human URAT1 transporter are cultured in appropriate media and conditions.
-
Assay Preparation: Cells are seeded into 24-well plates and grown to confluence.
-
Compound Incubation: On the day of the assay, the cell culture medium is removed, and the cells are washed with a pre-warmed uptake buffer. The cells are then incubated with varying concentrations of URAT1 inhibitor 2 for a defined period (e.g., 30 minutes) at 37°C.
-
Uptake Initiation: The uptake of uric acid is initiated by adding a solution containing [14C]-uric acid to each well. The incubation is typically carried out for a short period (e.g., 5-15 minutes) at 37°C.[4][5]
-
Uptake Termination: The uptake reaction is stopped by rapidly washing the cells with ice-cold buffer.
-
Cell Lysis and Scintillation Counting: The cells are lysed, and the intracellular radioactivity is measured using a scintillation counter.
-
Data Analysis: The percentage of inhibition at each compound concentration is calculated relative to a vehicle control, and the IC50 value is determined by fitting the data to a dose-response curve.
In Vitro CYP450 Inhibition Assay
This assay evaluates the potential of a test compound to inhibit the activity of major drug-metabolizing enzymes.
-
Materials: Pooled human liver microsomes, specific CYP isozyme probe substrates, and NADPH are used.
-
Incubation: A reaction mixture containing human liver microsomes, phosphate buffer, and varying concentrations of URAT1 inhibitor 2 is pre-incubated.
-
Reaction Initiation: The enzymatic reaction is initiated by the addition of a specific probe substrate for each CYP isozyme and an NADPH-generating system.
-
Incubation and Termination: The reaction is incubated at 37°C for a specific time and then terminated by the addition of a stop solution (e.g., acetonitrile).
-
Analysis: The formation of the metabolite of the probe substrate is quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][7][8][9]
-
Data Analysis: The percentage of inhibition at each concentration of the test compound is calculated, and the IC50 value is determined.
In Vivo Pharmacokinetic Study in Rats
This study determines the absorption, distribution, metabolism, and excretion (ADME) properties of a compound in an animal model.
-
Animal Model: Male Sprague-Dawley rats are used for the study.
-
Drug Administration:
-
Intravenous (IV): URAT1 inhibitor 2 is administered as a single bolus injection into the tail vein at a specific dose (e.g., 2 mg/kg).
-
Oral (PO): The compound is administered by oral gavage at a specific dose (e.g., 10 mg/kg).
-
-
Blood Sampling: Blood samples are collected from the jugular vein at predetermined time points after drug administration (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).
-
Plasma Preparation: Plasma is separated from the blood samples by centrifugation.
-
Sample Analysis: The concentration of URAT1 inhibitor 2 in the plasma samples is quantified using a validated LC-MS/MS method.
-
Pharmacokinetic Analysis: The plasma concentration-time data are analyzed using non-compartmental methods to determine key pharmacokinetic parameters such as half-life (T1/2), maximum concentration (Cmax), time to maximum concentration (Tmax), area under the curve (AUC), clearance (CL), volume of distribution (Vz), and oral bioavailability (F%).
Visualizations
URAT1 Signaling Pathway and Inhibition
References
- 1. Molecular basis of the urate transporter URAT1 inhibition by gout drugs - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Pharmacokinetic study in rats after single intravenous and oral administrations of [14C]-ITF-296 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. A System for Discovering Novel Uricosurics Targeting Urate Transporter 1 Based on In Vitro and In Vivo Modeling - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Evaluation of Cytochrome P450 Inhibition in Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
- 7. Evaluation of cytochrome P450 inhibition assays using human liver microsomes by a cassette analysis /LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. enamine.net [enamine.net]
- 9. In vitro assessment of cytochrome P450 inhibition: strategies for increasing LC/MS-based assay throughput using a one-point IC(50) method and multiplexing high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
